Cas no 2418645-16-4 (1-(5-fluoro-2,3-dihydro-1H-indol-1-yl)prop-2-yn-1-one)

• Product Name: 1-(5-fluoro-2,3-dihydro-1H-indol-1-yl)prop-2-yn-1-one
• CAS No: 2418645-16-4
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• CID: 5453571
• PubChem ID: 154881402
• Update Time: 2025-05-20

1-(5-fluoro-2,3-dihydro-1H-indol-1-yl)prop-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoro-2,3-dihydro-1H-indol-1-yl)-2-propyn-1-one
• 1-(5-fluoro-2,3-dihydro-1H-indol-1-yl)prop-2-yn-1-one
• EN300-26690025
• Z2015570281
• 2418645-16-4
• 1-(5-Fluoro-2,3-dihydroindol-1-yl)prop-2-yn-1-one

• Inchi： 1S/C11H8FNO/c1-2-11(14)13-6-5-8-7-9(12)3-4-10(8)13/h1,3-4,7H,5-6H2
• InChI Key： WRANZIHELKVXEZ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CCN2C(C#C)=O

Computed Properties

• Exact Mass: 189.058992041g/mol
• Monoisotopic Mass: 189.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 297.3±50.0 °C(Predicted)
• pka: 0.89±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-(5-fluoro-2,3-dihydro-1H-indol-1-yl)prop-2-yn-1-one

1-(5-fluoro-2,3-dihydro-1H-indol-1-yl)prop-2-yn-1-one

1-(5-fluoro-2,3-dihydro-1H-indol-1-yl)prop-2-yn-1-one (CAS No. 2418645-16-4) is a highly specialized organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as compound 2418645, belongs to the class of indole derivatives, which have been extensively studied for their diverse biological activities. The indole ring system is a fundamental structure in many natural products and synthetic compounds, making it a cornerstone in drug discovery.

The structure of compound 2418645 consists of a fluorinated indole moiety attached to a propargyl ketone group. The presence of the fluorine atom at the 5-position of the indole ring introduces unique electronic and steric properties, which can significantly influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of fluorinated indoles in modulating receptor interactions, particularly in G-protein coupled receptor (GPCR) signaling pathways. This makes compound 2418645 a promising candidate for exploring novel therapeutic targets.

One of the most intriguing aspects of compound 2418645 is its ability to engage with multiple biological systems simultaneously. For instance, research has demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has shown potential as an anticancer agent by inducing apoptosis in various cancer cell lines while sparing normal cells. These dual activities underscore the compound's versatility and its potential for multitarget drug design.

The synthesis of compound 2418645 involves a series of advanced organic reactions, including Friedel-Crafts alkylation and propargylation. The use of transition metal catalysts has enabled researchers to achieve high yields and excellent stereocontrol during the synthesis process. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of producing enantiomerically pure samples of this compound, which is crucial for pharmacokinetic studies.

In terms of applications, compound 2418645 has been extensively studied for its role in neurodegenerative diseases. Preclinical studies have shown that it can cross the blood-brain barrier effectively and exhibit neuroprotective effects by mitigating oxidative stress and reducing amyloid-beta aggregation. These findings have positioned this compound as a potential lead molecule for developing treatments against Alzheimer's disease and other related conditions.

Moreover, compound 2418645 has shown promise in the field of infectious diseases. It has demonstrated potent antiviral activity against several enveloped viruses, including influenza A and Zika virus. The mechanism of action involves inhibition of viral entry into host cells by targeting membrane fusion processes. This property makes it a valuable tool for developing broad-spectrum antiviral agents.

The pharmacokinetic profile of compound 2418645 has also been thoroughly investigated. Studies in animal models have revealed moderate oral bioavailability with acceptable clearance rates. However, further optimization is required to enhance its half-life and reduce potential off-target effects. Researchers are currently exploring various strategies, including prodrug design and nanoparticle delivery systems, to improve its therapeutic index.

In conclusion, compound 2418645 represents a cutting-edge advancement in medicinal chemistry with multifaceted applications across various therapeutic areas. Its unique chemical structure, coupled with its diverse biological activities, positions it as a key player in future drug development pipelines. As research continues to unravel its full potential, this compound holds immense promise for addressing unmet medical needs and improving patient outcomes.